![molecular formula C11H12O2 B2835982 3-(2-Ethylphenyl)-2-propenoic acid CAS No. 103988-23-4](/img/structure/B2835982.png)
3-(2-Ethylphenyl)-2-propenoic acid
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the propenoic acid group and the attachment of the ethyl group to the phenyl ring. This could potentially be achieved through a series of reactions including Friedel-Crafts alkylation and Wittig reaction .Molecular Structure Analysis
The molecular structure of this compound would include a phenyl ring with an ethyl group attached at the 2-position, and a propenoic acid group attached at the 3-position. The presence of the phenyl ring suggests that the compound may exhibit aromaticity, and the propenoic acid group indicates that the compound is likely to be acidic .Chemical Reactions Analysis
As an aromatic carboxylic acid, this compound could participate in a variety of chemical reactions. For example, it could undergo electrophilic aromatic substitution reactions on the phenyl ring, or it could participate in reactions involving the carboxylic acid group, such as esterification or amide formation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structural features. For example, the presence of the carboxylic acid group would likely make the compound acidic, and the presence of the phenyl ring could contribute to its lipophilicity .Scientific Research Applications
Polymer Science and Material Applications
Phloretic acid, a compound related to 3-(2-Ethylphenyl)-2-propenoic acid, has been explored as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation. This approach offers a sustainable alternative to phenol, providing specific properties of benzoxazine to aliphatic molecules or macromolecules. This novel synthesis pathway allows for the creation of materials with suitable thermal and thermo-mechanical properties for a wide range of applications, demonstrating the potential of renewable sources in materials science (Trejo-Machin et al., 2017).
Cancer Chemoprevention
3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid, a secondary metabolite biosynthetically related to ferulic acid, has shown potential as a chemopreventive agent against colon and tongue cancers. This compound, extracted from Acronychia baueri Schott, and its semisynthetic derivatives have demonstrated interesting biological effects related to cancer growth and development, highlighting its potential as a chemopreventive drug for various types of cancer (Curini et al., 2006).
Antioxidant Properties and Health Benefits
Several studies have investigated the antioxidant activities of phenolic compounds, including derivatives of this compound. These compounds exhibit significant antioxidant activity, which is important for protecting against oxidative stress and may contribute to health benefits such as anti-inflammatory, cardioprotective, and neuroprotective effects. The structure-activity relationships of these compounds indicate that specific functional groups enhance their antioxidant activities, highlighting the potential for the development of new antioxidants (Chen et al., 2020).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(E)-3-(2-ethylphenyl)prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O2/c1-2-9-5-3-4-6-10(9)7-8-11(12)13/h3-8H,2H2,1H3,(H,12,13)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPDRIRGALQZEPP-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1C=CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=CC=C1/C=C/C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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